Cas no 685859-17-0 (BENZENE, 2-BROMO-4-ISOCYANATO-1-(TRIFLUOROMETHOXY)-)
685859-17-0 structure
Product Name:BENZENE, 2-BROMO-4-ISOCYANATO-1-(TRIFLUOROMETHOXY)-
CAS No:685859-17-0
MF:C8H3BrF3NO2
MW:282.014131784439
CID:3370657
PubChem ID:21332264
Update Time:2025-04-21
BENZENE, 2-BROMO-4-ISOCYANATO-1-(TRIFLUOROMETHOXY)- Chemical and Physical Properties
Names and Identifiers
-
- BENZENE, 2-BROMO-4-ISOCYANATO-1-(TRIFLUOROMETHOXY)-
- 3-Bromo-4-(trifluoromethoxy)phenylisocyanate
- 2-bromo-4-isocyanato-1-(trifluoromethoxy)benzene
- 3-bromo-4-trifluoromethoxyphenyl isocyanate
- SCHEMBL3977319
- 685859-17-0
-
- Inchi： 1S/C8H3BrF3NO2/c9-6-3-5(13-4-14)1-2-7(6)15-8(10,11)12/h1-3H
- InChI Key： PMUPSJLZSIAEEF-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=CC=1OC(F)(F)F)N=C=O
Computed Properties
- Exact Mass: 280.92993g/mol
- Monoisotopic Mass: 280.92993g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 38.7Ų
BENZENE, 2-BROMO-4-ISOCYANATO-1-(TRIFLUOROMETHOXY)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC503008-1g |
3-Bromo-4-(trifluoromethoxy)phenylisocyanate |
685859-17-0 | 1g |
£15.00 | 2025-02-21 | ||
| Apollo Scientific | PC503008-5g |
3-Bromo-4-(trifluoromethoxy)phenylisocyanate |
685859-17-0 | 5g |
£17.00 | 2025-02-21 | ||
| Apollo Scientific | PC503008-25g |
3-Bromo-4-(trifluoromethoxy)phenylisocyanate |
685859-17-0 | 25g |
£45.00 | 2025-02-21 |
BENZENE, 2-BROMO-4-ISOCYANATO-1-(TRIFLUOROMETHOXY)- Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
685859-17-0 (BENZENE, 2-BROMO-4-ISOCYANATO-1-(TRIFLUOROMETHOXY)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
